Cas no 114719-67-4 (3-Thiophenecarboxaldehyde,2,3-dihydro-3,5-dimethyl-)

• Product Name: 3-Thiophenecarboxaldehyde,2,3-dihydro-3,5-dimethyl-
• CAS No: 114719-67-4
• MF: C₇H₁₀OS
• MW: 142.218700885773
• CID: 130437
• Update Time: 2024-01-24

3-Thiophenecarboxaldehyde,2,3-dihydro-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxaldehyde,2,3-dihydro-3,5-dimethyl-
• 3-Thiophenecarboxaldehyde, 2,3-dihydro-3,5-dimethyl- (9CI)
• 3-Thiophenecarboxaldehyde, 2,3-dihydro-3,5-dimethyl-

• Inchi： 1S/C7H10OS/c1-6-3-7(2,4-8)5-9-6/h3-4H,5H2,1-2H3
• InChI Key： GACXFMOHGWTWFN-UHFFFAOYSA-N
• SMILES： C1SC(C)=CC1(C)C=O

Computed Properties

• Exact Mass: 142.0453
• Monoisotopic Mass: 142.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2

Experimental Properties

• PSA: 17.07